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Compound of Interest

Compound Name: Reactive Red 35

Cat. No.: B1171991 Get Quote

An In-Depth Technical Guide to the Environmental Impact of Reactive Red 35 in Textile Effluent

Abstract

Reactive Red 35 (RR35) is a widely used azo dye in the textile industry, prized for its vibrant

color and excellent fastness properties. However, its release into the environment through

textile effluent poses significant ecological challenges. Due to the complex aromatic structure

and the presence of an azo bond (-N=N-), RR35 is recalcitrant to conventional wastewater

treatment processes, leading to persistent water coloration, toxicity to aquatic life, and the

formation of potentially carcinogenic byproducts. This technical guide provides a

comprehensive overview of the environmental impact of Reactive Red 35, detailing its

physicochemical properties, ecotoxicological effects, and the mechanisms of its degradation. It

further outlines current and emerging treatment technologies for its removal from textile

wastewater and provides standardized experimental protocols for its study.

Physicochemical Properties of Reactive Red 35
Reactive Red 35 is an anionic diazo dye. Its chemical structure and properties are fundamental

to understanding its environmental behavior and designing effective treatment strategies.
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Property Value

Synonyms C.I. Reactive Red 35

CAS Number 61931-53-1

Molecular Formula C₃₅H₂₂Cl₂N₁₄Na₄O₁₆S₅

Molecular Weight 1195.83 g/mol

Dye Class Azo Dye

Color Red

Solubility Soluble in water

Chemical Structure
Complex aromatic structure containing two azo

(-N=N-) linkages.

Environmental Fate and Ecotoxicity
The discharge of effluents containing Reactive Red 35 has several detrimental effects on the

aquatic environment.

Persistence and Water Quality: The stability of the azo bond makes RR35 resistant to

biodegradation and light, leading to its persistence in water bodies. The intense coloration of

the effluent reduces light penetration, which in turn inhibits the photosynthetic activity of

aquatic plants and algae, disrupting the entire aquatic food web. The presence of such dyes

also increases the Chemical Oxygen Demand (COD) and Biochemical Oxygen Demand

(BOD) of the water.

Ecotoxicity: Azo dyes and their degradation byproducts can be toxic to various aquatic

organisms. While specific toxicity data for Reactive Red 35 is limited, data from similar

reactive red azo dyes provide insight into its potential ecotoxicological effects. The

breakdown of azo dyes under anaerobic conditions can release aromatic amines, which are

known to be more toxic and potentially carcinogenic than the parent dye molecule.

Table 1: Acute Toxicity of Structurally Similar Reactive Red Azo Dyes to Aquatic Organisms
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Dye Test Organism
Endpoint
(48h/96h)

Value (mg/L) Reference

Reactive Red

120

Daphnia magna

(water flea)
48h EC₅₀ 10.40 [1]

Reactive Red

120

Oncorhynchus

mykiss (fish)
96h LC₅₀ 78.84 [1]

Reactive Red

120

P. subcapitata

(green alga)
72h EC₅₀ >100.00 [1]

Note: LC₅₀ (Lethal Concentration, 50%) is the concentration of a chemical that is lethal to 50%

of the test population. EC₅₀ (Effective Concentration, 50%) is the concentration that causes a

non-lethal effect (e.g., immobilization) in 50% of the test population.

Degradation and Treatment Technologies
Complete mineralization of Reactive Red 35 is challenging and often requires a combination of

physical, chemical, and biological methods.

Physical Methods
Physical methods are typically used for color removal but do not degrade the dye molecule.

Coagulation-Flocculation: This process uses coagulants like alum or polyaluminium chloride

(PAC) to destabilize dye particles, forming larger flocs that can be removed by

sedimentation. It is effective for color removal but generates a significant amount of sludge

that requires further disposal.

Adsorption: This method utilizes porous materials (adsorbents) like activated carbon or

natural alternatives (e.g., banana fiber) to bind dye molecules to their surface. Adsorption is

highly effective but can be costly, and the regeneration of the adsorbent is a key

consideration.

Chemical Methods

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.researchgate.net/publication/281644582_Acute_Toxicity_Assessment_of_Reactive_Red_120_to_Certain_Aquatic_Organisms
https://www.researchgate.net/publication/281644582_Acute_Toxicity_Assessment_of_Reactive_Red_120_to_Certain_Aquatic_Organisms
https://www.researchgate.net/publication/281644582_Acute_Toxicity_Assessment_of_Reactive_Red_120_to_Certain_Aquatic_Organisms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical methods, particularly Advanced Oxidation Processes (AOPs), aim to degrade the dye

molecule into simpler, non-toxic compounds.

Advanced Oxidation Processes (AOPs): AOPs generate highly reactive hydroxyl radicals

(•OH) that can non-selectively oxidize organic pollutants. Common AOPs include:

Fenton's Reagent (H₂O₂/Fe²⁺): A mixture of hydrogen peroxide and ferrous iron that

generates hydroxyl radicals.

Photo-Fenton: Uses UV light to enhance the Fenton process.

Ozonation (O₃): Uses ozone as a powerful oxidizing agent.

Photocatalysis (e.g., TiO₂/UV): Uses a semiconductor catalyst (like titanium dioxide) and

UV light to generate radicals.

AOPs can achieve high degradation efficiency but are often energy-intensive and require

careful control of operational parameters like pH.

Biological Methods
Biological methods use microorganisms to break down the dye structure. This is often

considered a more environmentally friendly and cost-effective approach.

Microbial Degradation: The biodegradation of azo dyes is typically a two-step process.

Anaerobic Reduction: In the absence of oxygen, bacteria utilize enzymes called

azoreductases to cleave the azo bond (-N=N-). This results in the decolorization of the dye

and the formation of colorless aromatic amines.

Aerobic Degradation: The resulting aromatic amines are then mineralized into simpler

compounds like CO₂, water, and inorganic ions by different microbial communities under

aerobic conditions.

A sequential anaerobic-aerobic treatment system is often required for the complete breakdown

of azo dyes. Various bacteria (e.g., Pseudomonas sp., Bacillus sp.), fungi (e.g., Trametes

versicolor), and algae (Chlorella vulgaris) have shown the ability to decolorize and degrade

reactive dyes.
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Table 2: Efficiency of Various Treatment Methods for Reactive Dyes

Treatment Method Target Dye(s) Efficiency Reference(s)

Coagulation (PAC) Reactive Dyes
Up to 100% color

removal

Adsorption (Banana

Fiber)
Reactive Dyes

~90% removal in 5

mins

Biodegradation Reactive Red 120
>95% decolorization

by C. vulgaris
[2]

AOPs (Photo-Fenton) Reactive Dyes
Often achieves

complete dye removal

Experimental Protocols
Protocol for Acute Immobilization Test with Daphnia
magna**
This protocol is based on OECD Guideline 202 for the determination of acute toxicity to

daphnids.

Test Organism:Daphnia magna neonates (<24 hours old).

Test Substance: A stock solution of Reactive Red 35 is prepared in reconstituted hard water.

A series of test concentrations (e.g., 1, 2.5, 5, 10, 25 mg/L) and a control (reconstituted water

only) are prepared by serial dilution.

Test Conditions:

Vessels: 100 mL glass beakers.

Volume: 50 mL per beaker.

Replicates: At least four replicates per concentration and control.

Organisms: 5 daphnids per replicate.
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Temperature: 20 ± 2 °C.

Light: 16-hour light / 8-hour dark cycle.

Feeding: Daphnids are not fed during the test.

Procedure: a. Add 50 mL of the respective test solution or control water to each beaker. b.

Randomly introduce 5 neonates into each beaker. c. Incubate the beakers under the

specified conditions for 48 hours.

Observation: Record the number of immobile daphnids in each replicate at 24 and 48 hours.

Immobility is defined as the lack of movement for 15 seconds after gentle agitation.

Data Analysis: Use statistical methods (e.g., Probit analysis) to calculate the EC₅₀ value and

its 95% confidence limits.

Protocol for Photocatalytic Degradation of Reactive Red
35
This protocol describes a typical lab-scale experiment for evaluating the degradation of RR35

using a photocatalyst like TiO₂.

Materials and Reagents:

Reactive Red 35 stock solution (e.g., 100 mg/L).

Photocatalyst powder (e.g., Degussa P25 TiO₂).

Photoreactor equipped with a UV lamp (e.g., 300 W Osram Vitalux).[3]

Magnetic stirrer and quartz reaction vessel.

Spectrophotometer.

Procedure: a. Prepare a 100 mL solution of Reactive Red 35 at a known initial concentration

(e.g., 20 mg/L) in the quartz reactor. b. Add a specific amount of the photocatalyst (e.g., 0.5

g/L) to the solution. c. Stir the suspension in the dark for 30-60 minutes to ensure adsorption-

desorption equilibrium is reached between the dye and the catalyst surface. d. Take an initial
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sample (t=0) and centrifuge it to remove the catalyst particles. e. Turn on the UV lamp to

initiate the photocatalytic reaction. f. Withdraw aliquots (e.g., 5 mL) at regular time intervals

(e.g., 15, 30, 60, 90, 120 minutes). g. Immediately centrifuge each aliquot to separate the

catalyst.

Analysis: a. Measure the absorbance of the supernatant of each sample at the maximum

wavelength (λ_max) of Reactive Red 35 using the spectrophotometer. b. The degradation

efficiency (%) is calculated using the formula: Degradation (%) = [(A₀ - Aₜ) / A₀] * 100 where

A₀ is the initial absorbance and Aₜ is the absorbance at time t. c. (Optional) Analyze the

samples using High-Performance Liquid Chromatography (HPLC) to identify and quantify

degradation intermediates.
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Caption: Environmental impact pathway of Reactive Red 35 from industrial discharge to

ecological effects.
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Caption: Experimental workflow for evaluating the efficacy of a treatment method for Reactive

Red 35.
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Caption: Simplified pathway of microbial degradation of an azo dye like Reactive Red 35.

Conclusion
The presence of Reactive Red 35 in textile effluent represents a significant environmental

threat due to its persistence, aquatic toxicity, and the formation of harmful byproducts. While

physical methods can remove color, they do not destroy the dye molecule and create sludge

disposal issues. A more sustainable approach involves the degradation of the dye into non-

toxic components. Advanced Oxidation Processes offer rapid and effective degradation but can

be energy-intensive. Biological methods, particularly sequential anaerobic-aerobic systems,

present a cost-effective and environmentally friendly alternative for the complete mineralization

of Reactive Red 35. Further research should focus on optimizing hybrid treatment systems and

exploring novel, highly efficient microbial strains and catalysts to effectively mitigate the

environmental impact of this and other recalcitrant azo dyes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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